Cas no 54480-47-6 (Benzenamine, 4-(hexahydro-1H-azepin-1-yl)-N-phenyl-)

Benzenamine, 4-(hexahydro-1H-azepin-1-yl)-N-phenyl- structure
54480-47-6 structure
Product Name:Benzenamine, 4-(hexahydro-1H-azepin-1-yl)-N-phenyl-
CAS No:54480-47-6
MF:C18H22N2
MW:266.380684375763
CID:354472
PubChem ID:21407108
Update Time:2025-04-19

Benzenamine, 4-(hexahydro-1H-azepin-1-yl)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(hexahydro-1H-azepin-1-yl)-N-phenyl-
    • 4-(azepan-1-yl)-N-phenylaniline
    • DTXSID10613261
    • 54480-47-6
    • SCHEMBL11728133
    • Inchi: 1S/C18H22N2/c1-2-7-15-20(14-6-1)18-12-10-17(11-13-18)19-16-8-4-3-5-9-16/h3-5,8-13,19H,1-2,6-7,14-15H2
    • InChI Key: XRZRLUNQDZUYBS-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC(=CC=2)NC2C=CC=CC=2)CCCCCC1

Computed Properties

  • Exact Mass: 266.17846
  • Monoisotopic Mass: 266.178298710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • PSA: 15.27
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